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A deep dive into the comparative stability of various fixation techniques in Bilateral Sagittal Split

Osteotomy (BSSO), this guide offers researchers, scientists, and drug development

professionals a comprehensive overview of current evidence. We synthesize data from

numerous studies to compare the performance of miniplates, bicortical screws, and

bioresorbable materials, presenting quantitative data in accessible tables, detailing

experimental protocols, and visualizing procedural workflows.

The success of Bilateral Sagittal Split Osteotomy (BSSO), a cornerstone of orthognathic

surgery, is critically dependent on the stability of the fixation method used to secure the

osteotomized mandibular segments. Postoperative relapse, a primary concern, can

compromise both functional and aesthetic outcomes. This guide provides a comparative

analysis of the most common fixation techniques, drawing on published experimental data to

inform future research and clinical practice.

Comparative Stability of BSSO Fixation Methods
The choice of fixation method in BSSO is often debated, with surgeons weighing the rigidity,

ease of use, and potential complications of each system. The primary contenders include
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titanium miniplates with monocortical screws, bicortical screws, and more recently,

bioresorbable plates and screws.

Titanium Miniplates vs. Bicortical Screws
Titanium miniplates and bicortical screws are the most established methods for rigid internal

fixation in BSSO. Biomechanical studies have suggested that bicortical screw fixation is more

rigid than monocortical plate fixation.[1][2] However, clinical studies and meta-analyses have

shown that there is no statistically significant difference in skeletal stability between the two

methods for both mandibular advancement and setback procedures.[1][2][3][4]

For mandibular advancement, one systematic review and meta-analysis found no significant

difference in horizontal (P=0.099) or vertical (P=0.882) stability between monocortical plates

and bicortical screws.[2][3] Similarly, for mandibular setback, a meta-analysis concluded that

while bicortical screw fixation provided slightly better stability, the difference was not statistically

significant.[1][4]

Long-term studies have shown varied results. One systematic review noted a greater number

of studies reporting larger long-term skeletal relapse rates in patients treated with bicortical

screws compared to miniplates for mandibular advancement.[5] Short-term relapse (up to 1

year) for mandibular advancement was reported to be between 1.5% and 18.0% for miniplates

and between 1.5% and 32.7% for bicortical screws at pogonion (the most anterior point of the

chin).[5][6]
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Fixation
Method

Procedure

Short-Term
Horizontal
Relapse (at
Pogonion)

Long-Term
Horizontal
Relapse (at
Pogonion)

Key Findings

Titanium

Miniplates

Mandibular

Advancement
1.5% - 18.0%[5] 1.5% - 8.9%[5]

No statistically

significant

difference in

stability

compared to

bicortical screws

in most meta-

analyses.[1][2][3]

[4]

Bicortical Screws
Mandibular

Advancement
1.5% - 32.7%[5] 2.0% - 50.3%[5]

Some studies

suggest a higher

long-term

relapse rate

compared to

miniplates for

advancements.

[5]

Titanium

Miniplates

Mandibular

Setback

Not consistently

reported in

percentages.

Not consistently

reported in

percentages.

No statistically

significant

difference in

stability

compared to

bicortical screws.

[1][4]

Bicortical Screws
Mandibular

Setback

Not consistently

reported in

percentages.

Not consistently

reported in

percentages.

May offer slightly

better, though

not statistically

significant,

stability than

miniplates.[1][4]
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Bioresorbable vs. Titanium Fixation
The development of bioresorbable fixation systems offers the advantage of eliminating the

need for a second surgery for hardware removal. However, concerns about their stability have

been a subject of investigation.

Systematic reviews and meta-analyses have generally concluded that bioresorbable fixation

devices provide similar skeletal stability to titanium fixation for various orthognathic procedures.

[7] One meta-analysis found no statistically significant difference between the two materials for

maxillary and mandibular procedures, except for long-term mandibular setback, where titanium

fixation showed significantly less relapse.[8] Another review, however, found insufficient

evidence to definitively determine superiority for either material due to the high risk of bias in

the included studies.[9][10]

From a clinical standpoint, bioresorbable systems have been associated with a higher

incidence of intraoperative screw fracture.[7] However, there are no significant differences in

terms of wound complications, plate and screw removal rates, or patient satisfaction between

the two materials.[7][11]
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Fixation Material Procedure
Key Findings on
Stability

Other
Considerations

Titanium
General Orthognathic

Surgery

Considered the "gold

standard" with

predictable long-term

stability.[10] Showed

significantly less

relapse in long-term

mandibular setback

compared to

bioresorbable fixation

in one meta-analysis.

[8]

May require a second

surgery for hardware

removal.

Bioresorbable
General Orthognathic

Surgery

Generally comparable

stability to titanium for

most procedures.[7][8]

One study reported

short-term relapse for

bioresorbable

bicortical screws in

mandibular

advancement

between 10.4% and

17.4%.[5]

Eliminates the need

for hardware removal.

[10] Higher incidence

of intraoperative

screw fracture.[7]

Experimental Protocols
The following outlines a generalized experimental protocol for a clinical study comparing the

stability of different BSSO fixation methods, based on methodologies cited in the literature.

1. Study Design:

Design: A prospective, randomized controlled clinical trial is the gold standard. Retrospective

studies are also common but are more susceptible to bias.[1][3]
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Patient Population: Patients with skeletal Class II or Class III malocclusion requiring BSSO
for mandibular advancement or setback.

Inclusion Criteria: Clearly defined criteria including age, specific skeletal deformity, and

absence of syndromic conditions or previous orthognathic surgery.

Exclusion Criteria: Patients with severe systemic diseases, temporomandibular joint

disorders, or those undergoing multi-piece maxillary surgeries that could confound the

results.

Randomization: Patients are randomly assigned to receive one of the fixation methods being

compared (e.g., miniplate group vs. bicortical screw group).

2. Surgical Procedure:

Standardized Surgical Technique: All surgeries should be performed by experienced

surgeons following a standardized BSSO technique to minimize variability.

Fixation Application: The application of the assigned fixation method (e.g., number and size

of screws, plate configuration) should be consistent within each group.

3. Data Collection and Analysis:

Cephalometric Analysis: Lateral cephalograms are taken at standardized time points: pre-

surgery (T0), immediately post-surgery (T1), and at various follow-up intervals (e.g., 6

weeks, 6 months, 1 year, and long-term if possible) (T2, T3, etc.).

Landmark Identification: Standardized cephalometric landmarks are identified to measure

horizontal and vertical skeletal changes. Key measurements often include changes at Point

B (supramentale) and Pogonion (Pog).[5]

Relapse Calculation: Relapse is calculated as the difference in the position of skeletal

landmarks between the immediate postoperative period (T1) and the follow-up periods (T2,

T3, etc.).

Statistical Analysis: Appropriate statistical tests (e.g., t-tests, ANOVA) are used to compare

the mean relapse between the different fixation groups. A p-value of <0.05 is typically
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considered statistically significant.

Visualizing the Workflow
The following diagrams illustrate the typical workflow for a comparative clinical study on BSSO
fixation stability.
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BSSO Comparative Study Workflow
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Cephalometric Imaging

Measurement & Calculation Result

Pre-Surgery (T0)
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Cephalometric Relapse Analysis

Conclusion
The available evidence suggests that both titanium miniplates and bicortical screws provide

comparable and adequate stability for most BSSO procedures. The choice between them may

ultimately depend on surgeon preference and experience. Bioresorbable fixation systems

present a viable alternative, offering similar stability to titanium with the added benefit of

eliminating the need for hardware removal, although the potential for intraoperative

complications should be considered.

Future research should focus on well-designed, long-term prospective randomized controlled

trials with larger patient cohorts to further delineate the subtle differences in stability between

these fixation methods and to identify patient-specific factors that may influence postoperative

relapse.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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